Cas no 915100-83-3 ([(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester)

• Product Name: [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
• CAS No: 915100-83-3
• MF: C₁₅H₁₉F₃N₂O₂
• MW: 316.318774461746
• MDL: MFCD30187478
• CID: 3031924
• PubChem ID: 66606249
• Update Time: 2025-05-25

[(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
• Carbamic acid, N-[(3R,4S)-4-(2,4,5-trifluorophenyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl ((3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl)carbamate
• D77578
• tert-butyl (3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-ylcarbamate
• 915100-83-3
• GFGKGVWIXYSGKW-RNCFNFMXSA-N
• SCHEMBL148173
• Rel-tert-Butyl ((3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl)carbamate
• CS-W000271
• tert-butyl N-[(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamate
• 956924-36-0

• MDL： MFCD30187478
• Inchi： 1S/C15H19F3N2O2/c1-15(2,3)22-14(21)20-13-7-19-6-9(13)8-4-11(17)12(18)5-10(8)16/h4-5,9,13,19H,6-7H2,1-3H3,(H,20,21)/t9-,13+/m1/s1
• InChI Key： GFGKGVWIXYSGKW-RNCFNFMXSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](C2=CC(F)=C(F)C=C2F)CNC1

Computed Properties

• Exact Mass: 316.13986234g/mol
• Monoisotopic Mass: 316.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester

Comprehensive Overview of [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester (CAS No. 915100-83-3)

The compound [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester (CAS No. 915100-83-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and development. Its unique structural features, including the 2,4,5-trifluorophenyl moiety and the pyrrolidine ring, make it a valuable building block for the synthesis of bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly focusing on stereospecific reactions to improve drug efficacy and reduce side effects. This compound's tert-butyl carbamate group further enhances its utility as a protective group in multi-step synthetic routes, aligning with modern green chemistry principles.

The 2,4,5-trifluorophenyl substituent in this molecule is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its ability to fine-tune pharmacokinetic properties. The compound's pyrrolidine scaffold also contributes to its versatility, as nitrogen-containing heterocycles are prevalent in FDA-approved drugs.

From a synthetic perspective, [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester serves as a crucial intermediate in the preparation of more complex molecules. Its chiral purity is of paramount importance, as even minor enantiomeric impurities can significantly impact biological activity. This has led to increased interest in asymmetric synthesis methods for producing such intermediates, with many researchers exploring catalytic systems that can deliver high enantiomeric excess.

The compound's stability under various conditions makes it particularly valuable for medicinal chemistry applications. Unlike some sensitive intermediates, this molecule can withstand typical reaction conditions encountered in peptide coupling and cross-coupling reactions, making it a reliable choice for multi-step syntheses. Its compatibility with common protecting group strategies further enhances its utility in complex molecular constructions.

In the context of drug discovery, the structural motifs present in [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester are frequently encountered in molecules targeting central nervous system disorders and metabolic diseases. The pharmaceutical industry's ongoing search for novel small molecule therapeutics has created sustained demand for such building blocks, particularly those with defined stereochemistry.

Quality control of CAS No. 915100-83-3 is critical, with analytical methods such as HPLC and chiral chromatography being essential for verifying its purity and enantiomeric composition. The compound's characterization typically involves advanced spectroscopic techniques including NMR and mass spectrometry, ensuring batch-to-batch consistency for research applications.

The future outlook for [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester appears promising, with potential applications extending beyond traditional pharmaceutical uses. Recent studies have explored its derivatives in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies, reflecting the compound's adaptability to emerging drug development paradigms.

From a commercial perspective, the synthesis and supply of chiral building blocks like this compound represent a growing segment of the fine chemicals market. Manufacturers are investing in scalable synthetic routes to meet the increasing demand from contract research organizations and pharmaceutical companies engaged in preclinical development.

In conclusion, [(3R,4S)-4-(2,4,5-trifluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester (CAS No. 915100-83-3) stands as a testament to the importance of well-designed chiral intermediates in modern drug discovery. Its structural features and synthetic versatility position it as a valuable tool for medicinal chemists working on the next generation of therapeutic agents.